Cas no 1379368-48-5 (7-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 7-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1379368-48-5
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4697895
• Update Time: 2025-05-24

7-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine, 7-bromo-1-methyl-
• SB13688
• 1H-Pyrrolo[2,3-c]pyridine,7-bromo-1-methyl-
• 7-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine

• Inchi： 1S/C8H7BrN2/c1-11-5-3-6-2-4-10-8(9)7(6)11/h2-5H,1H3
• InChI Key： ZZZDJFDCEFVCLU-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CN=1)C=CN2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 7-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine

Comprehensive Overview of 7-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1379368-48-5): Properties, Applications, and Research Insights

7-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1379368-48-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyrrolopyridine family, a class of nitrogen-containing fused-ring systems known for their bioactivity. With the increasing demand for novel drug scaffolds, researchers are exploring pyrrolopyridine derivatives like this brominated variant for their potential in modulating biological targets.

The molecular structure of 7-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine combines a bromine substituent at the 7-position and a methyl group at the 1-position, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These transformations are critical in medicinal chemistry for constructing complex molecules. Recent studies highlight its utility as a versatile building block in synthesizing kinase inhibitors and GPCR modulators, aligning with trends in precision medicine and targeted therapy development.

From a synthetic chemistry perspective, the CAS No. 1379368-48-5 compound offers advantages in atom economy and functional group compatibility. Its electron-deficient pyrrolopyridine core facilitates regioselective modifications, making it valuable for high-throughput screening libraries. Industry reports suggest growing interest in this compound for AI-driven drug discovery platforms, where fragment-based design leverages its rigid aromatic system.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling of 7-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine requires adherence to standard laboratory protocols. Researchers frequently search for "safe handling of brominated heterocycles" or "pyrrolopyridine stability under ambient conditions," reflecting broader concerns about sustainable chemistry practices. Analytical techniques like HPLC-MS and NMR are routinely employed to characterize its purity, a topic often queried in academic forums.

Market analysts note rising procurement of CAS 1379368-48-5 by contract research organizations (CROs), driven by oncology and CNS drug pipelines. Its role in developing BTK inhibitors and JAK-STAT pathway therapeutics exemplifies its relevance to current biopharma trends. Additionally, patent landscapes reveal innovative applications in photodynamic therapy materials, linking it to cutting-edge cancer research technologies.

In summary, 7-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine exemplifies the intersection of synthetic utility and biomedical potential. Its adaptability in structure-activity relationship (SAR) studies and compatibility with green chemistry principles position it as a compound of enduring scientific value. As computational tools like molecular docking advance, this brominated pyrrolopyridine will likely remain a cornerstone in rational drug design methodologies.